Cas no 99820-21-0 (Luminamicin)
Luminamicin structure
Product Name:Luminamicin
CAS No:99820-21-0
MF:C32H38O12
MW:614.636930942535
CID:1003041
PubChem ID:6438852
Update Time:2024-12-09
Luminamicin Chemical and Physical Properties
Names and Identifiers
-
- luminamicin
- Coloradocin
- 1,11-Dihydroxy-
- 99820-21-0
- GTPL11053
- 1,24-Methano-1H,9H,15H-furo(3',4':10,11)(1,7)dioxacyclotetradecino(4,3-e)pyrano(2,3-i)(4)benzoxecin-6,13,15,18(3aH)-tetrone, 4,5,7a,8,16,17,20,20a,24,25,26,26a-dodecahydro-8,26-dihydroxy-5-methoxy-22,25-dimethyl-
- 1,24-Methano-1H,9H,15H-furo(3',4':10,11)(1,7)dioxacyclotetradecino(4,3-e)pyrano(2,3-i)(4)benzoxecin-6,13,15,18(3ah)-tetrone, 4,5,7a,8,16,17,20,20a,24,25,26,26a-dodecahydro-8,26-dihydroxy-22,25-dimethyl-5-methoxy-
- LS-90907
- (1S,2E,15E,20S,25S,28R,30R,31R,32R,33S)-19,32-dihydroxy-23-methoxy-2,31-dimethyl-6,12,17,21,34-pentaoxahexacyclo[28.3.1.01,25.04,20.010,14.028,33]tetratriaconta-2,10(14),15,26-tetraene-7,11,13,22-tetrone
- CHEBI:201120
- 19,32-dihydroxy-23-methoxy-2,31-dimethyl-6,12,17,21,34-pentaoxahexacyclo[28.3.1.01,25.04,20.010,14.028,33]tetratriaconta-2,10(14),15,26-tetraene-7,11,13,22-tetrone
- (1S,2E,15E,20S,25S,28R,30R,31R,32R,33S)-19,32-dihydroxy-23-methoxy-2,31-dimethyl-6,12,17,21,34-pentaoxahexacyclo(28.3.1.01,25.04,20.010,14.028,33)tetratriaconta-2,10(14),15,26-tetraene-7,11,13,22-tetrone
- Luminamicin
-
- Inchi: 1S/C32H38O12/c1-15-10-18-13-41-25(34)7-6-20-21(30(37)43-29(20)36)8-9-40-14-22(33)28(18)42-31(38)24(39-3)12-19-5-4-17-11-23-16(2)27(35)26(17)32(15,19)44-23/h4-5,8-10,16-19,22-24,26-28,33,35H,6-7,11-14H2,1-3H3/b9-8+,15-10+/t16-,17-,18?,19+,22?,23+,24?,26-,27+,28-,32-/m0/s1
- InChI Key: UGSGHHXIPUAOBJ-FUQUDWCDSA-N
- SMILES: O1[C@@H]2C[C@@H]3C=C[C@@H]4CC(C(=O)O[C@@H]5C(COC=CC6C(=O)OC(C=6CCC(=O)OCC5C=C(C)[C@]14[C@@H]3[C@@H]([C@H]2C)O)=O)O)OC |c:33,t:16|
Computed Properties
- Exact Mass: 614.23632664g/mol
- Monoisotopic Mass: 614.23632664g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 44
- Rotatable Bond Count: 1
- Complexity: 1340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 164
- XLogP3: 1.1
Luminamicin Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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